Cas no 80860-16-8 (3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine
• CAS No: 80860-16-8
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 1803971
• PubChem ID: 389220
• Update Time: 2025-07-21

3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-imine, 3-(1H-benzimidazol-2-yl)-
• 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine
• AKOS022085637
• 80860-16-8
• CHEMBL2003415
• 3-(2-benzimidazolyl)-2-iminochromene
• NSC-684973
• NSC684973
• NCI60_030554
• STK027543
• F6782-3493
• AE-848/32005050
• 3-(1H-Benzimidazol-2-yl)-2H-chromen-2-imine
• 3-(1H-benzimidazol-2-yl)chromen-2-imine
• 3-(1H-Benzoimidazol-2-yl)-chromen-2-ylideneamine
• Oprea1_545105

• Inchi： 1S/C16H11N3O/c17-15-11(9-10-5-1-4-8-14(10)20-15)16-18-12-6-2-3-7-13(12)19-16/h1-9,17H,(H,18,19)/b17-15-
• InChI Key： FNEFMQFIPIXXNV-ICFOKQHNSA-N
• SMILES： O1/C(/C(=CC2C=CC=CC1=2)C1=NC2C=CC=CC=2N1)=N\[H]

Computed Properties

• Exact Mass: 261.090211983g/mol
• Monoisotopic Mass: 261.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine

Professional Introduction to Compound with CAS No. 80860-16-8 and Product Name: 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine

The compound identified by the CAS number 80860-16-8 and the product name 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a fused system of benzodiazole and chromenone moieties, has garnered attention due to its potential biological activities and structural versatility. The benzodiazole ring is well-known for its role in various pharmacological applications, while the chromenone component offers additional functional handles for further chemical modifications. This combination makes the compound a promising candidate for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of multitargeted ligands, which can interact with multiple biological receptors or enzymes simultaneously. The structural framework of 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine aligns well with this concept, as it allows for the design of molecules that can modulate several pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The presence of the benzodiazole moiety suggests potential interactions with GABA receptors, which are crucial for anxiety and sleep disorders, while the chromenone ring can engage with other therapeutic targets like kinase enzymes.

In particular, the chromenone scaffold has been extensively studied for its antimicrobial and anti-inflammatory properties. The imine group in 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine provides a site for further functionalization, enabling the synthesis of derivatives with enhanced bioactivity. For instance, studies have shown that chromenone derivatives can inhibit the activity of certain kinases involved in tumor progression, making them attractive candidates for oncology research. The benzodiazole component further enriches this potential by offering a scaffold that can be modified to improve solubility and metabolic stability.

The synthesis of 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine involves a multi-step process that requires careful consideration of reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the condensation of 1-hydroxybenzotriazole with an appropriate aldehyde derivative to form the chromenone core. Subsequent functionalization at the 2-position introduces the benzodiazole moiety through nucleophilic substitution or other coupling reactions. The choice of reagents and catalysts is critical to achieving the desired product without side reactions that could compromise its integrity.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. The combination of pharmacophores in 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine allows for diverse modifications that can be tailored to specific therapeutic needs. For example, electronic tuning of the chromenone ring through substituent effects can modulate its interaction with biological targets. Additionally, derivatization of the benzodiazole moiety can enhance pharmacokinetic properties such as bioavailability and selectivity.

Recent computational studies have begun to unravel the mechanistic aspects of how 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine interacts with biological targets at a molecular level. These studies often employ molecular docking techniques to predict binding affinities and identify key interactions between the compound and its target proteins or enzymes. Such insights are invaluable for rational drug design, allowing researchers to optimize lead structures before moving into expensive wet-lab experiments.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine exemplifies this trend by integrating two pharmacologically relevant moieties into a single molecule. This dual functionality not only expands its therapeutic potential but also provides a rich scaffold for medicinal chemists to explore new chemical space. As research continues to uncover novel applications for this class of compounds, their importance in addressing complex diseases is likely to grow.

In conclusion, 80860-16-8 and 3-(1H-1,3-benzodiazol-2-yl)-2H-chromen-2-imine represent a fascinating area of chemical research with significant implications for drug discovery. The unique structural features of this compound make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. With ongoing advancements in synthetic chemistry and computational biology, future studies are expected to yield even more insights into its potential applications and mechanisms of action.